Cas no 1281728-08-2 (7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine)

• Product Name: 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• CAS No: 1281728-08-2
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 2153678
• PubChem ID: 53212900
• Update Time: 2024-03-01

7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine
• 7-fluoro-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• Z1496496144
• 7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine

• Inchi： 1S/C9H10FNO/c10-8-1-2-9-7(5-8)6-11-3-4-12-9/h1-2,5,11H,3-4,6H2
• InChI Key： MBGJLGVSYZIMCV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CNCCO2

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines